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Compound of Interest

Compound Name: PF-00356231 hydrochloride

Cat. No.: B2911479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-00356231 hydrochloride is a potent, specific, and non-peptidic inhibitor of matrix

metalloproteinase-12 (MMP-12).[1] MMPs are a family of zinc-dependent endopeptidases

involved in the degradation of extracellular matrix components, playing a crucial role in tissue

remodeling, inflammation, and cancer progression.[2] Due to its inhibitory action, PF-00356231
hydrochloride serves as a valuable tool in studying the pathological and physiological roles of

MMP-12 and for the development of therapeutics targeting MMP-mediated diseases.

Accurate preparation and storage of PF-00356231 hydrochloride stock solutions are critical

for ensuring experimental reproducibility and the integrity of research data. This document

provides a detailed protocol for the preparation, handling, and storage of these solutions.

Physicochemical Properties and Inhibitory Activity
A summary of the key properties of PF-00356231 hydrochloride is presented below. This

information is essential for accurate calculations and handling of the compound.
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Property Value

Molecular Formula C₂₅H₂₁ClN₂O₃S

Molecular Weight 464.96 g/mol

Appearance Solid

Purity ≥98%

Solubility DMSO: 18.9 mg/mL (40.6 mM)[3]

Storage (Solid) -20°C for up to 3 years[3]

Storage (in Solvent) -80°C for up to 1 year[3]

Inhibitory Activity (IC₅₀)

Target IC₅₀

MMP-12 1.4 µM[1]

MMP-13 0.65 nM[1]

MMP-9 0.98 µM[1]

MMP-3 0.39 µM[1]

MMP-8 1.7 µM[1]

Experimental Protocols
Safety Precautions
Always handle chemical compounds in a laboratory setting with appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves. When handling the

powdered form, it is advisable to work in a chemical fume hood to avoid inhalation.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Materials:

PF-00356231 hydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated pipettes

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of PF-00356231 hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents moisture

condensation, which can affect the compound's stability.

Weighing: In a chemical fume hood, carefully weigh the desired amount of PF-00356231
hydrochloride powder. To prepare 1 mL of a 10 mM stock solution, you will need 4.65 mg of

the compound (Mass = 10 mmol/L * 0.001 L * 464.96 g/mol ).

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. For a 10 mM stock solution with 4.65 mg of the compound, add 1 mL of

DMSO.

Mixing: Securely cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates remain.
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Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in

a 37°C water bath for a few minutes or brief sonication can aid in dissolution. Ensure the

solution returns to room temperature before storage.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution

into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-protected microcentrifuge

tubes. Store the aliquots at -80°C for long-term storage (up to 1 year).[3]
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Workflow for Preparing PF-00356231 Hydrochloride Stock Solution

Start
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for PF-00356231
Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2911479#preparing-pf-00356231-hydrochloride-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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